Cas no 1246819-01-1 (N-Isopropyl Carvedilol)
N-Isopropyl Carvedilol structure
Product Name:N-Isopropyl Carvedilol
CAS No:1246819-01-1
MF:C27H32N2O4
MW:448.553987503052
CID:1059190
PubChem ID:59432710
Update Time:2025-04-20
N-Isopropyl Carvedilol Chemical and Physical Properties
Names and Identifiers
-
- N-Isopropyl Carvedilol
- 1-(9H-carbazol-4-yloxy)-3-[2-(2-methoxyphenoxy)ethyl-propan-2-ylamino]propan-2-ol
- 1-(9H-Carbazol-4-yloxy)-3-[[2-(2-methoxyphenoxy)ethyl](1-methylethyl)amino]-2-propanol
- 1246819-01-1
- 1-[(9H-Carbazol-4-yl)oxy]-3-{[2-(2-methoxyphenoxy)ethyl](propan-2-yl)amino}propan-2-ol
- [3-(9H-carbazol-4-yloxy)-2-hydroxypropyl][2-(2-methoxyphenoxy)ethyl](propan-2-yl)amine
- DTXSID20732013
- N-Isopropylcarvedilol
- 2-Propanol, 1-(9H-carbazol-4-yloxy)-3-[[2-(2-methoxyphenoxy)ethyl](1-methylethyl)amino]-
- SCHEMBL13204418
- V4HQ9ZD24X
- 2-Propanol, 1-(9H-carbazol-4-yloxy)-3-[[2-(2-methoxyphenoxy)ethyl](1-methylethyl)amino]-; 1-(9H-Carbazol-4-yloxy)-3-[[2-(2-methoxyphenoxy)ethyl](1-methylethyl)amino]propan-2-ol; 1-(9H-Carbazol-4-yloxy)-3-[isopropyl[2-(2-methoxyphenoxy)ethyl]amino]propan-2-ol; N-Isopropylcarvedilol; Carvedilol RC F (USP)
- J-005138
-
- Inchi: 1S/C27H32N2O4/c1-19(2)29(15-16-32-25-13-7-6-12-24(25)31-3)17-20(30)18-33-26-14-8-11-23-27(26)21-9-4-5-10-22(21)28-23/h4-14,19-20,28,30H,15-18H2,1-3H3
- InChI Key: LQUBFKUWSKDUMH-UHFFFAOYSA-N
- SMILES: O(C1=CC=CC2=C1C1C=CC=CC=1N2)CC(CN(CCOC1C=CC=CC=1OC)C(C)C)O
Computed Properties
- Exact Mass: 448.23600
- Monoisotopic Mass: 448.23620751g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 11
- Complexity: 576
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 67Ų
Experimental Properties
- Melting Point: 116-118°C
- PSA: 66.95000
- LogP: 4.85880
N-Isopropyl Carvedilol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I824390-10mg |
N-Isopropyl Carvedilol |
1246819-01-1 | 10mg |
$ 148.00 | 2023-09-07 | ||
| TRC | I824390-100mg |
N-Isopropyl Carvedilol |
1246819-01-1 | 100mg |
$ 1162.00 | 2023-09-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-391425-10 mg |
N-Isopropyl Carvedilol, |
1246819-01-1 | 10mg |
¥2,407.00 | 2023-07-11 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-391425-10mg |
N-Isopropyl Carvedilol, |
1246819-01-1 | 10mg |
¥2407.00 | 2023-09-05 | ||
| A2B Chem LLC | AE39097-10mg |
N-Isopropyl Carvedilol |
1246819-01-1 | 10mg |
$254.00 | 2024-01-04 | ||
| A2B Chem LLC | AE39097-100mg |
N-Isopropyl Carvedilol |
1246819-01-1 | 100mg |
$1166.00 | 2024-01-04 |
N-Isopropyl Carvedilol Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
1246819-01-1 (N-Isopropyl Carvedilol) Related Products
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- 123372-13-4((S)-(-)-O-Desmethyl Carvedilol)
- 95094-00-1((S)-Carvedilol)
- 95093-99-5((R)-Carvedilol)
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